Technical Whitepaper: Structural Mechanics and Synthetic Applications of 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde in Drug Discovery
Technical Whitepaper: Structural Mechanics and Synthetic Applications of 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde in Drug Discovery
Executive Summary
In contemporary medicinal chemistry, the indazole bicyclic system is a privileged scaffold, frequently deployed as a kinase hinge-binding motif in oncology and central nervous system (CNS) drug discovery[1]. 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde (CAS: 1784857-67-5) represents a highly specialized, versatile building block designed to accelerate structure-activity relationship (SAR) exploration. By integrating a tautomer-locking methyl group, a metabolically protective fluorine atom, and a highly reactive formyl vector, this intermediate allows for the rapid construction of complex active pharmaceutical ingredients (APIs), including PKMYT1 and WEE1 kinase inhibitors[1].
This technical guide provides an in-depth analysis of the compound's structural rationale, physical properties, and field-proven methodologies for its synthesis and downstream functionalization.
Chemical Identity & Structural Mechanics
The architectural design of 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde is not arbitrary; every functional group serves a distinct mechanistic purpose in both chemical synthesis and biological targeting.
-
N1-Methylation (Tautomeric Locking): Unsubstituted indazoles exist in a dynamic equilibrium between 1H and 2H tautomers, which complicates NMR characterization, synthetic regioselectivity, and biological target engagement. The N1-methyl group locks the scaffold into the 1H configuration, ensuring a single, predictable dipole moment and a unified vector for SAR expansion.
-
C5-Fluorination (Metabolic & Electronic Tuning): The introduction of a highly electronegative fluorine atom at the C5 position serves a dual purpose. Biologically, it blocks cytochrome P450-mediated oxidative metabolism at a common metabolic soft spot, thereby increasing the compound's half-life. Electronically, the inductive effect of the fluorine lowers the pKa of the indazole core, which can optimize the hydrogen-bond donor/acceptor strength of the N1/N2 atoms when interacting with a kinase hinge region[1].
-
C4-Carbaldehyde (Synthetic Vector): The C4 position of the indazole typically projects into the solvent-exposed channel or the back pocket of a kinase active site. The aldehyde group is a highly versatile electrophile, priming the molecule for reductive aminations, Wittig olefinations, or Knoevenagel condensations to build out the solvent-interacting moiety[2].
Quantitative Physical Properties
The following table summarizes the foundational physical and chemical data for this building block[3].
| Property | Value / Specification |
| Chemical Name | 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde |
| CAS Number | 1784857-67-5 |
| Molecular Formula | C9H7FN2O |
| Molecular Weight | 178.16 g/mol |
| Purity Standard (HPLC) | ≥ 95.0% |
| Physical Appearance | Yellow to tan crystalline solid |
| Storage Conditions | 0–8 °C, inert atmosphere (Argon/N2) |
Synthesis Methodology: Directed Formylation
The most robust and regioselective method for synthesizing 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde is via the lithium-halogen exchange of 4-bromo-5-fluoro-1-methyl-1H-indazole, followed by trapping with N,N-dimethylformamide (DMF)[4].
Causality of Experimental Design
-
Temperature Control (-78 °C): Lithium-halogen exchange is highly exothermic and kinetically rapid. Maintaining cryogenic temperatures prevents the highly reactive aryllithium intermediate from undergoing unwanted side reactions, such as nucleophilic attack on the indazole ring of another molecule or ring-opening degradation.
-
Choice of Electrophile (DMF): DMF is preferred over other formylating agents (like ethyl formate) because the initial nucleophilic attack forms a stable tetrahedral hemiaminal intermediate. This intermediate does not collapse to the aldehyde until the aqueous quench, strictly preventing over-addition of the aryllithium species to the newly formed aldehyde.
Fig 1: Synthetic workflow for formylation via lithium-halogen exchange.
Step-by-Step Protocol (Self-Validating Workflow)
-
Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve 4-bromo-5-fluoro-1-methyl-1H-indazole (1.0 eq) in anhydrous Tetrahydrofuran (THF) (0.2 M concentration).
-
Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C for 15 minutes.
-
Lithiation: Dropwise add n-Butyllithium (n-BuLi, 2.5 M in hexanes, 1.1 eq) via syringe over 10 minutes. Validation Check: The solution typically transitions to a deep yellow/orange hue, indicating the formation of the aryllithium species. Stir for 30 minutes at -78 °C.
-
Formylation: Rapidly add anhydrous DMF (3.0 eq) in one portion. Stir at -78 °C for 1 hour, then gradually allow the reaction to warm to 0 °C over 2 hours. Validation Check: TLC (Hexanes/EtOAc 3:1) should show complete consumption of the starting bromide.
-
Quench and Workup: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
-
Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure aldehyde.
Downstream Applications: Reductive Amination
In medicinal chemistry, the C4-aldehyde is frequently converted into a benzylic amine to introduce solubilizing groups (e.g., piperazines, morpholines) or to reach adjacent binding pockets[2].
Causality of Experimental Design
-
Reducing Agent (NaBH(OAc)₃): Sodium triacetoxyborohydride is the reagent of choice. Unlike NaBH₄, which can prematurely reduce the starting aldehyde to an alcohol, NaBH(OAc)₃ is mild enough to selectively reduce the in situ generated iminium ion.
-
Acidic Catalysis (Acetic Acid): The addition of catalytic acetic acid facilitates the dehydration of the hemiaminal to the iminium ion, which is the active electrophilic species required for reduction.
Fig 2: Conceptual kinase binding model of the substituted indazole core.
Step-by-Step Protocol: Reductive Amination
-
Imine Formation: Dissolve 5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde (1.0 eq) and the desired secondary amine (1.2 eq) in anhydrous Dichloromethane (DCM) (0.1 M). Add glacial acetic acid (1.5 eq).
-
Pre-activation: Stir the mixture at room temperature for 2 hours to ensure complete iminium ion formation. Validation Check: An aliquot analyzed by LCMS should show the mass of the iminium intermediate (or the corresponding enamine/hemiaminal).
-
Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) in portions over 5 minutes. Stir at room temperature for 12 hours.
-
Quench: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess reducing agent. Validation Check: Gas evolution (H₂) will occur; wait until bubbling ceases.
-
Isolation: Extract with DCM (2x), wash with brine, dry over MgSO₄, and concentrate. Purify the resulting amine via reverse-phase preparative HPLC or silica gel chromatography.
Conclusion
5-Fluoro-1-methyl-1H-indazole-4-carbaldehyde is a masterfully designed molecular building block. By pre-installing critical metabolic and structural features (the C5-fluorine and N1-methyl groups), it allows medicinal chemists to bypass early-stage optimization hurdles and focus directly on exploring the solvent-channel SAR via the highly reactive C4-aldehyde. Implementing the rigorously controlled synthetic protocols outlined above ensures high-fidelity integration of this scaffold into advanced drug discovery pipelines.
References
-
Chemikart Product Catalog. 5-Fluoro-1-methylindazole-4-carbaldehyde (CAS: 1784857-67-5) Properties and Specifications. Retrieved from: [Link]
-
Accela ChemBio Product Information. 5-Fluoro-1-methylindazole-4-carbaldehyde SY280147. Retrieved from:[Link]
-
Journal of Medicinal Chemistry (ACS Publications). Discovery of Naphthyridinone Derivatives as Selective and Potent PKMYT1 Inhibitors with Antitumor Efficacy. Retrieved from: [Link]
- US Patent Application US20130190315A1.Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation.
- US Patent Application US20210087180A1.Modulators of STING (Stimulator of Interferon Genes) - Indazole Formylation Protocols.
Sources
- 1. pubs.acs.org [pubs.acs.org]
- 2. US20130190315A1 - Substituted benzaldehyde compounds and methods for their use in increasing tissue oxygenation - Google Patents [patents.google.com]
- 3. 2089671-44-1,(S)-3-[(Methoxycarbonyl)amino]-4-(2-pyridyl)butanoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 4. US20210087180A1 - Modulators of STING (Stimulator of Interferon Genes) - Google Patents [patents.google.com]
